Cas no 1191-08-8 (1,4-Butanedithiol)
1,4-Butanedithiol structure
Product Name:1,4-Butanedithiol
CAS No:1191-08-8
MF:C4H10S2
MW:122.252198696136
MDL:MFCD00004906
CID:142604
PubChem ID:79148
Update Time:2026-05-14
1,4-Butanedithiol Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanedithiol
- 1.4-Butanedithiol
- 1,4-Dimercaptobutane
- 1,4-Dimercaptobutane,Tetramethylene dimercaptan
- butane-1,4-dithiol
- tetramethylenedithiol
- 1,4-Dithiolbutane
- NSC 60198
-
- MDL： MFCD00004906
- Inchi： 1S/C4H10S2/c5-3-1-2-4-6/h5-6H,1-4H2
- InChI Key： SMTOKHQOVJRXLK-UHFFFAOYSA-N
- SMILES： C(CCS)CS
Computed Properties
- Exact Mass: 122.02200
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 3
- Complexity: 17.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
Experimental Properties
- Color/Form: Fluids. It smells bad.
- Density: 1.042 g/mL at 25 °C(lit.)
- Melting Point: -53.9°C
- Boiling Point: 105-106 °C/30 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.529(lit.)
- PSA: 77.60000
- LogP: 1.62620
- Solubility: Soluble in ethanol, insoluble in water.
1,4-Butanedithiol Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H227-H302+H312+H332-H315-H319
- Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 2810 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：13
-
Hazardous Material Identification：
- Safety Term：S24/25
- Risk Phrases：R36/37/38
1,4-Butanedithiol Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1,4-Butanedithiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B701900-1ml |
1,4-Butanedithiol |
1191-08-8 | 1ml |
$ 50.00 | 2022-06-06 | ||
| TRC | B701900-2.5ml |
1,4-Butanedithiol |
1191-08-8 | 2.5ml |
$ 60.00 | 2022-06-06 | ||
| TRC | B701900-5ml |
1,4-Butanedithiol |
1191-08-8 | 5ml |
$ 80.00 | 2022-06-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | B85404-5G |
1,4-Butanedithiol |
1191-08-8 | 5g |
¥918.52 | 2023-11-11 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | B85404-25G |
1,4-Butanedithiol |
1191-08-8 | 25g |
¥2929.62 | 2023-11-11 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B865052-100ml |
1,4-Butanedithiol |
1191-08-8 | ≥95% | 100ml |
￥896.00 | 2022-09-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B0829-25ml |
1,4-Butanedithiol |
1191-08-8 | 95.0%(GC&T) | 25ml |
￥1425.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B0829-5ml |
1,4-Butanedithiol |
1191-08-8 | 95.0%(GC&T) | 5ml |
￥455.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | JX935-100g |
1,4-Butanedithiol |
1191-08-8 | 98% | 100g |
￥1871.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | JX935-5g |
1,4-Butanedithiol |
1191-08-8 | 98% | 5g |
￥169.0 | 2022-06-10 |
1,4-Butanedithiol Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1191-08-8)1,4-BUTANEDITHIOL
Order Number:sfd12431
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:1191-08-8)
Order Number:SFD1606
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
Email:sales1@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1191-08-8)1,4-Butanedithiol
Order Number:A1198890
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:38
Price ($):190.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1191-08-8)1,4-BUTANEDITHIOL
Order Number:LE8913
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Email:18501500038@163.com
1,4-Butanedithiol Related Literature
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1. Catalyses by polymer complexes. Part 3. Polymer micellar catalysis of isoalloxazine (flavin) oxidation of thiolsSeiji Shinkai,Reiko Ando,Toyoki Kunitake J. Chem. Soc. Perkin Trans. 2 1978 1271
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2. Studies on the double alkylation of 2,2-disubstituted-1,3-dithiacycloalkane-S-oxides: synthesis of tertiary thiol derivativesChristian Fuchs,Mark Edgar,Mark R. J. Elsegood,George W. Weaver RSC Adv. 2013 3 21911
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Fuyuhiko Inagaki,Miyuki Momose,Naoya Maruyama,Kenkyo Matsuura,Tsukasa Matsunaga,Chisato Mukai Org. Biomol. Chem. 2018 16 4320
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4. Substituent and steric effects of flavin models in the reactions of N-benzyl-1,4-dihydronicotinamide, butane-1,4-dithiol, phenylhydrazine, and nitroethaneYumihiko Yano,Michiaki Nakazato,Eiichi Ohya J. Chem. Soc. Perkin Trans. 2 1985 77
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5. Substituent and steric effects of flavin models in the reactions of N-benzyl-1,4-dihydronicotinamide, butane-1,4-dithiol, phenylhydrazine, and nitroethaneYumihiko Yano,Michiaki Nakazato,Eiichi Ohya J. Chem. Soc. Perkin Trans. 2 1985 77
